Cas no 946317-41-5 (N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide)

• Product Name: N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide
• CAS No: 946317-41-5
• MF: C₂₀H₁₈N₄O₄S
• MW: 410.446322917938
• CID: 6418843
• PubChem ID: 16879616
• Update Time: 2025-07-10

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)-1,2-oxazole-5-carboxamide
• N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-3-methyl-N-(pyridin-2-ylmethyl)isoxazole-5-carboxamide
• F5002-0020
• AKOS024487549
• 946317-41-5
• N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-[(pyridin-2-yl)methyl]-1,2-oxazole-5-carboxamide

• Inchi： 1S/C20H18N4O4S/c1-12-10-16(28-23-12)19(25)24(11-13-6-4-5-9-21-13)20-22-17-14(26-2)7-8-15(27-3)18(17)29-20/h4-10H,11H2,1-3H3
• InChI Key： KUUYWRPNDAAJQM-UHFFFAOYSA-N
• SMILES： O1C(C(N(C2=NC3=C(OC)C=CC(OC)=C3S2)CC2=NC=CC=C2)=O)=CC(C)=N1

Computed Properties

• Exact Mass: 410.10487624g/mol
• Monoisotopic Mass: 410.10487624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 119Ų

Additional information on N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide

Comprehensive Overview of N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide (CAS No. 946317-41-5)

N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide (CAS No. 946317-41-5) is a structurally complex and pharmacologically significant compound that has garnered attention in the fields of medicinal chemistry and drug discovery. This molecule features a unique combination of a benzothiazole core, a pyridine moiety, and an oxazole ring, making it a promising candidate for various biomedical applications. Researchers and pharmaceutical developers are increasingly interested in its potential as a kinase inhibitor or enzyme modulator, particularly in the context of cancer research and neurodegenerative diseases.

The compound's intricate structure, characterized by the presence of dimethoxybenzothiazole and methyloxazole groups, contributes to its distinctive physicochemical properties. Its molecular weight and solubility profile make it suitable for drug formulation and bioavailability optimization. Recent studies have explored its interactions with biological targets, such as protein kinases and G-protein-coupled receptors, which are critical in signal transduction pathways. This has led to a surge in inquiries about its mechanism of action and therapeutic potential in online searches and academic discussions.

In the era of precision medicine and personalized therapy, compounds like N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide are being scrutinized for their ability to target specific disease biomarkers. Its structure-activity relationship (SAR) is a hot topic among chemists, as minor modifications to its scaffold could enhance its selectivity and potency. Additionally, its potential role in addressing drug resistance in oncology has sparked interest, aligning with the growing demand for novel small-molecule therapeutics.

From a synthetic chemistry perspective, the preparation of CAS No. 946317-41-5 involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are often optimized for yield improvement and purity enhancement, which are critical for scaling up production. The compound's stability under physiological conditions and metabolic profile are also key considerations for its development into a viable drug candidate. These aspects are frequently searched by professionals in pharmaceutical R&D and process chemistry.

Beyond its biomedical applications, N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-3-methyl-N-(pyridin-2-yl)methyl-1,2-oxazole-5-carboxamide has also been investigated for its utility in chemical biology and probe development. Its fluorescent properties, derived from the benzothiazole unit, make it a potential candidate for imaging agents and diagnostic tools. This dual functionality—therapeutic and diagnostic—positions it as a compelling subject for theranostic applications, a trending topic in modern pharmacology.

In conclusion, CAS No. 946317-41-5 represents a fascinating intersection of chemistry and biology, with broad implications for drug discovery and biomedical research. Its multifaceted nature continues to inspire innovations in targeted therapy and molecular imaging, addressing some of the most pressing challenges in healthcare today. As interest in small-molecule drugs and heterocyclic compounds grows, this compound is poised to remain a focal point in scientific and industrial exploration.